1-(2-methoxyphenyl)-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)cyclopropanecarboxamide

• IUPAC Name: 1-(2-methoxyphenyl)-N-[3-methyl-1-(1,2,4-triazol-1-yl)butan-2-yl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C18H24N4O2/c1-13(2)15(10-22-12-19-11-20-22)21-17(23)18(8-9-18)14-6-4-5-7-16(14)24-3/h4-7,11-13,15H,8-10H2,1-3H3,(H,21,23)
• InChI Key: CZNAHWBLRONTDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CN1C=NC=N1)NC(=O)C2(CC2)C3=CC=CC=C3OC
• Molecular Formula: C18H24N4O2
• Molecular Weight: 328.4 g/mol
• CAS No.: 2034519-77-0

Description

1-(2-methoxyphenyl)-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C18H24N4O2 and its molecular weight is 328.416. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

• Cyclopropane Derivatives Synthesis : A study explores the Rh2(OAc)4-catalyzed decomposition of 1-diazo-4-(2-methoxyphenyl)butan-2-one, resulting in norcaradienones via intramolecular cyclopropanation, indicative of a unique synthetic pathway that includes an ionic ‘ring-walk’ rearrangement for isomerization processes (Manitto et al., 1999).
• Antiproliferative Activity : Another research focused on the synthesis and crystal structure of a compound similar in structure, showing significant inhibitory activity against some cancer cell lines, highlighting the potential medicinal chemistry applications of such compounds (Lu et al., 2021).
• Novel Cyclic Dipeptidyl Ureas : The creation of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides introduces a new class of pseudopeptidic [1,2,4]triazines, showcasing the versatility of cyclopropane derivatives in synthesizing complex heterocyclic systems (Sañudo et al., 2006).

Potential Medicinal Chemistry Applications

• CCR5 Antagonist Synthesis : A practical synthesis method for an orally active CCR5 antagonist showcases the therapeutic application possibilities of cyclopropane derivatives in treating conditions such as HIV (Ikemoto et al., 2005).
• Heterocyclic Derivative Syntheses : Research on palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes to yield various heterocyclic derivatives demonstrates the compound's role in developing new synthetic routes for pharmaceuticals (Bacchi et al., 2005).